molecular formula C31H43D3O2 B1165222 Phylloquinone-d3

Phylloquinone-d3

Cat. No. B1165222
M. Wt: 453.71
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

CAS Number: 84-80-0 (unlabeled)

Scientific Research Applications

Bone Health and Osteoporosis Prevention

Phylloquinone (Vitamin K1) has been extensively studied for its role in bone health. Research indicates that phylloquinone supplementation does not significantly change bone mineral density (BMD) measurements in various anatomical sites when taken with recommended amounts of calcium and vitamin D (Booth et al., 2008). Another study found that while phylloquinone intake increased vitamin K status in postmenopausal women, it had no effect on bone turnover (Bügel et al., 2007). However, in some interventions, vitamin K-supplemented dairy products showed more favorable changes in bone metabolism and bone mass indices in postmenopausal women (Kanellakis et al., 2012).

Vitamin K Status and Cardiovascular Health

Research has explored phylloquinone's potential impact on cardiovascular health. One study suggested that high phylloquinone intake may be a marker for low coronary heart disease risk in women, though the nutrient itself might not be directly responsible for the association (Erkkilä et al., 2005). Another study found no causal relationship between circulating phylloquinone and lower coronary heart disease risk (Zwakenberg et al., 2020).

Role in Photosynthesis and Plant Metabolism

Phylloquinone plays a crucial role in photosynthesis, serving as a cofactor for electron transport in plants. A study highlighted that the PHYLLO gene, essential for phylloquinone biosynthesis in Arabidopsis thaliana, is a fusion of four eubacterial genes necessary for the biosynthesis of phylloquinone and menaquinone (Gross et al., 2006).

Phylloquinone in Food Composition and Dietary Intake

Research has also focused on assessing the phylloquinone content in various foods. One study analyzed the phylloquinone and dihydrophylloquinone contents in mixed dishes, processed meats, soups, and cheeses, providing valuable data for dietary intake assessments (Dumont et al., 2003).

Bioavailability and Metabolic Fate

The bioavailability and metabolic fate of phylloquinone have been examined using advanced techniques like high-performance liquid chromatography/mass spectrometry. This method allows for the sensitive detection and quantification of both unlabeled and deuterium-labeled phylloquinone in plasma, aiding in bioavailability studies (Fu et al., 2009).

properties

Product Name

Phylloquinone-d3

Molecular Formula

C31H43D3O2

Molecular Weight

453.71

Origin of Product

United States

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